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Compound of Interest

Compound Name: 6-Bromo-2-methylquinoline

Cat. No.: B1268081 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is of paramount importance. This guide provides essential, immediate safety and

logistical information for handling 6-Bromo-2-methylquinoline, including detailed personal

protective equipment (PPE) requirements, operational protocols, and disposal plans.

Hazard Identification and Safety Data
6-Bromo-2-methylquinoline is a solid crystalline substance that is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1] It is crucial to

handle this compound with care, adhering to the safety protocols outlined below.
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Property Value Reference

Appearance Solid Crystalline, White [1]

Molecular Formula C₁₀H₈BrN [2]

Molecular Weight 222.08 g/mol [2][3]

Melting Point 101 - 105 °C [3][4]

Signal Word Danger [3]

Hazard Classifications

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Serious Eye Damage

(Category 2), Respiratory

Sensitization (Category 1),

Skin Sensitization (Category

1), Specific target organ

toxicity - single exposure

(Category 3)

[1][3]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to minimize exposure and ensure

personal safety when handling 6-Bromo-2-methylquinoline.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection
Safety Glasses or Goggles,

Face Shield

Wear safety glasses with side

shields or tightly fitting safety

goggles.[5] A face shield

should be worn over safety

glasses when there is a risk of

splashing.[6] All eye and face

protection should conform to

OSHA's regulations in 29 CFR

1910.133 or European

Standard EN166.[1][7]

Skin and Body Protection
Chemical-resistant Gloves,

Lab Coat/Protective Clothing

Wear impervious, chemical-

resistant gloves.[5] Nitrile

gloves are a suitable option for

short-term protection against a

broad range of chemicals.[6]

Gloves must be inspected

before use.[5] A lab coat or

other protective clothing

should be worn to prevent skin

exposure.[5]

Respiratory Protection Dust Respirator/Mask

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be worn.[1][7]

Use of a respirator may require

annual medical evaluations

and fit testing.[6] Engineering

controls such as a fume hood

should be the primary method

to control exposure.[6]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 6-Bromo-2-methylquinoline in a laboratory setting is

crucial for safety.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area, preferably by using a laboratory fume

hood.[4]

Locate and ensure the functionality of emergency equipment, including an eyewash station

and a safety shower.[1]

Keep the container of 6-Bromo-2-methylquinoline tightly closed in a dry, cool, and well-

ventilated place when not in use.[1][4]

2. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[4]

Avoid the formation and inhalation of dust.[4]

Wear the appropriate PPE as detailed in the table above.[4]

Wash hands thoroughly after handling.[4]

3. In Case of a Spill:

For small spills, use appropriate tools to place the spilled solid into a suitable container for

waste disposal.[5]

Avoid creating dust during cleanup.[4]

Cover powder spills with a plastic sheet or tarp to minimize spreading.[5]

Clean the contaminated surface thoroughly.[5]

For large spills, a self-contained breathing apparatus may be necessary.[5]
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Emergency First-Aid Measures
In the event of accidental exposure, immediate and appropriate action is essential.

Exposure Route First-Aid Protocol

Inhalation

Move the person into fresh air.[4] If not

breathing, give artificial respiration.[4] Consult a

physician.[4]

Skin Contact

Wash off with soap and plenty of water.[4] If skin

irritation persists, call a physician.[1] Take off

contaminated clothing and wash before reuse.

[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4] Remove

contact lenses, if present and easy to do.[1]

Continue rinsing.[1]

Ingestion

Never give anything by mouth to an

unconscious person.[4] Rinse mouth with water.

[4] Call a POISON CENTER or doctor/physician

if you feel unwell.[1]

Disposal Plan
Proper disposal of 6-Bromo-2-methylquinoline and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including contaminated PPE and disposable

equipment, in a designated, properly labeled hazardous waste container for "Halogenated

Organic Waste".[8][9]

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company.[10] Follow all local, state, and federal regulations for the disposal of

halogenated organic compounds.[10]

Contaminated Packaging: Dispose of as unused product.[4]
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Don Appropriate PPE
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Caption: Workflow for Safe Handling and Disposal of 6-Bromo-2-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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